Cas no 851165-38-3 (9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester)

6-Chloro-9H-purine-9-carboxylic acid 1,1-dimethylethyl ester is a purine derivative with significant utility in organic synthesis and pharmaceutical research. This compound serves as a key intermediate in the preparation of nucleoside analogs and other bioactive molecules. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it advantageous for multi-step synthetic routes. Its chloro substituent at the 6-position provides a reactive site for further functionalization through cross-coupling or nucleophilic substitution reactions. The purine core structure offers inherent biological relevance, particularly in designing enzyme inhibitors or modified nucleic acids. This reagent demonstrates good solubility in common organic solvents while maintaining sufficient stability for storage and handling. Its well-defined reactivity profile enables precise control in complex molecular constructions.

9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester structure

851165-38-3 structure

Product Name:9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester

CAS No:851165-38-3

MF:C₁₀H₁₁ClN₄O₂

MW:254.67294049263

MDL:MFCD24466369

CID:4230560

PubChem ID:57326438

Update Time:2025-07-02

9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester
- 9-Boc-6-chloro-9H-purine
- 6-chloro-9-Boc purine
- MYJWAZOEDABXLW-UHFFFAOYSA-N
- Z1508689709
- 838-670-9
- BJB16538
- EN300-7427478
- CS-0458980
- AC6942
- tert-butyl 6-chloro-9H-purine-9-carboxylate
- SCHEMBL5106770
- SY059681
- 851165-38-3
- tert-butyl 6-chloropurine-9-carboxylate
- MFCD24466369
- MDL： MFCD24466369
- Inchi： 1S/C10H11ClN4O2/c1-10(2,3)17-9(16)15-5-14-6-7(11)12-4-13-8(6)15/h4-5H,1-3H3
- InChI Key： MYJWAZOEDABXLW-UHFFFAOYSA-N
- SMILES： N1C2C(=NC=NC=2Cl)N(C(OC(C)(C)C)=O)C=1

Computed Properties

Exact Mass: 254.0570533Da
Monoisotopic Mass: 254.0570533Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 69.9Å²

9H-Purine-9-carboxylic acid, 6-chloro-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM120351-5g	9-Boc-6-chloro-9H-purine	851165-38-3	95%	5g	$574	2021-08-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY059681-5g	9-Boc-6-chloro-9H-purine	851165-38-3	≥95%	5g	¥5500.00	2025-04-12
Chemenu	CM120351-5g	9-Boc-6-chloro-9H-purine	851165-38-3	95%	5g	$***	2023-05-29
eNovation Chemicals LLC	D777026-5g	9-Boc-6-chloro-9H-purine	851165-38-3	95%	5g	$715	2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.	SY059681-5g	9-Boc-6-chloro-9H-purine	851165-38-3	95%	5g	￥4600.00	2023-09-15
Enamine	EN300-7427478-0.05g	tert-butyl 6-chloro-9H-purine-9-carboxylate	851165-38-3	95%	0.05g	$102.0	2024-05-24
Enamine	EN300-7427478-0.1g	tert-butyl 6-chloro-9H-purine-9-carboxylate	851165-38-3	95%	0.1g	$151.0	2024-05-24
Enamine	EN300-7427478-0.25g	tert-butyl 6-chloro-9H-purine-9-carboxylate	851165-38-3	95%	0.25g	$216.0	2024-05-24
Enamine	EN300-7427478-0.5g	tert-butyl 6-chloro-9H-purine-9-carboxylate	851165-38-3	95%	0.5g	$340.0	2024-05-24
Enamine	EN300-7427478-1.0g	tert-butyl 6-chloro-9H-purine-9-carboxylate	851165-38-3	95%	1.0g	$437.0	2024-05-24